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Compound of Interest

Compound Name: Trisodium Nitrilotriacetate

Cat. No.: B148209

An In-depth Technical Guide to Trisodium
Nitrilotriacetate

Introduction

Trisodium nitrilotriacetate, a salt of the aminopolycarboxylic acid nitrilotriacetic acid (NTA), is
a versatile chelating agent with numerous industrial and commercial applications.[1] It functions
by forming stable complexes with metal ions, thereby preventing them from engaging in
unwanted chemical reactions.[2][3] This guide provides a comprehensive overview of its
chemical identity, properties, synthesis, and key applications, tailored for researchers and
professionals in drug development and chemical sciences.

Chemical Identification

The unambiguous identification of a chemical substance is crucial for research and regulatory
purposes. The Chemical Abstracts Service (CAS) number for the anhydrous form of trisodium
nitrilotriacetate is 5064-31-3.[1][2][3][4][51[6][71[8][°][10][11] The monohydrate form has a
distinct CAS number of 18662-53-8.[1][12][13][14][15]

Table 1: Chemical Synonyms for Trisodium Nitrilotriacetate
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Synonym Reference(s)
Nitrilotriacetic acid trisodium salt (L2146 791001 1]
Trisodium NTA (2141051618101 11]
Sodium nitrilotriacetate [4151161[9][1 1]

NTA Trisodium salt [5161191[11]

Trisodium aminotriacetate 51061191 1.1]
N,N-Bis(carboxymethyl)glycine, trisodium salt [4161191[11]

Hampshire NTA [415116][9][1 1][16]

Glycine, N,N-bis(carboxymethyl)-, trisodium salt  [1][6][13]

Acetic acid, nitrilotri-, trisodium salt [6]119]
Cheelox NTA-14 [8][16]
Versene NTA 150 [61[71[8]
Syntron A [6]
Triglycollamic Acid Trisodium Salt [8][12]

Physicochemical Properties

Trisodium nitrilotriacetate is a white crystalline powder that is highly soluble in water.[2][3][5]
It is, however, sparingly soluble in alcohol.[5][9][10] The compound is known for its thermal and
chemical stability across a wide pH range.[5][10][11]

Table 2: Quantitative Data for Trisodium Nitrilotriacetate
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Property Value Reference(s)
Molecular Formula CeHeNNazOs [21[4]15][10][11]
Molecular Weight 257.08 g/mol [41[5][10]
Appearance White crystalline powder [21[31[5]
Density 1.77 - 1.8 g/cm?3 at 20°C [21[7]

Melting Point Decomposes at 300 °C [2]

Solubility in Water 457 g/L at 20°C [17]

pH 10.5 - 11.5 (in solution) [5][10]

Oral LD50 (Rat) 1100 - 1740 mg/kg [4][18]

Synthesis and Experimental Protocols

Trisodium nitrilotriacetate is produced industrially through the chemical modification of
nitrilotriacetic acid.[3]

Synthesis from Nitrilotriacetic Acid

A common laboratory-scale synthesis involves the neutralization of nitrilotriacetic acid with a
stoichiometric amount of sodium hydroxide.[3][7]

o Experimental Protocol:

o

Prepare a sodium hydroxide solution by dissolving 2.40 grams of NaOH in 30 mL of
distilled water.[7]

o

In a separate vessel, weigh 11.4684 grams of nitrilotriacetic acid.[7]

o

Slowly add the nitrilotriacetic acid to the sodium hydroxide solution while stirring.[7]

[¢]

Continue stirring the reaction mixture for 30 minutes to ensure complete neutralization and
formation of trisodium nitrilotriacetate.[7]
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o The resulting solution contains the trisodium salt, which can be isolated by crystallization,
often induced by evaporation of a portion of the water.[3][19]

Industrial Production

On an industrial scale, the synthesis can be more complex, starting from precursors like
formaldehyde, hydrocyanic acid, and sodium hydroxide.[1] Another method involves the
hydrolysis of nitrilotriacetonitrile with caustic soda.[19][20] The process is carefully controlled to
produce high-purity trisodium nitrilotriacetate, which is then crystallized from the reaction

mixture.[19]

Synthesis of Trisodium Nitrilotriacetate

Nitrilotriacetic Acid Neutralization Trisodium Nitrilotriacetate
(CeHaNOs) (CeHseNNazOs)

Reaction Vessel
(Aqueous Solution)

Sodium Hydroxide > Water
(3 NaOH) (3 H20)

Click to download full resolution via product page

Synthesis of Trisodium Nitrilotriacetate.

Mechanism of Action and Applications

The primary function of trisodium nitrilotriacetate is its ability to act as a chelating agent. It
sequesters multivalent metal ions, such as calcium (Ca2*) and magnesium (Mg?*), forming
stable, water-soluble complexes.[1][3][21] This action is fundamental to its utility in a wide

range of applications.

o Detergents and Cleaning Products: In laundry and dishwashing detergents, it acts as a
builder by binding to hardness ions in water.[2][21] This prevents the ions from interfering
with the surfactant's cleaning action, thereby enhancing performance.[2][21]
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o Water Treatment: It is used to prevent the formation of scale in boilers and cooling towers by
sequestering calcium and magnesium ions.[2][3][21]

» Textile Industry: In dyeing processes, it ensures uniform color uptake by removing interfering
metal ions from the dye bath.[21]

e Other Uses: Further applications include roles in metal finishing, synthetic rubber production,
and as an additive in construction materials.[4][5][11]

The diagram below illustrates the chelation process in the context of water softening.
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Chelation Workflow in Water Softening

Input: Hard Water

Water containing
free metal ions
(e.g., Caz*, Mg?*)

Trisodium Nitrilotriacetate
(Chelating Agent)

Process

Chelation Reaction

Forms stable complex

Output: Soffened Water

Water with sequestered

metal ions (NTA-Metal Complex)
|
I
|
|

Prevents Scale Formation &
Improves Cleaning Efficiency

Click to download full resolution via product page

Chelation workflow of Trisodium Nitrilotriacetate.
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Safety and Regulatory Information

Trisodium nitrilotriacetate is moderately toxic if ingested and can cause irritation to the skin
and eyes.[4][13][16] It is classified by the International Agency for Research on Cancer (IARC)
as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans, based on sufficient
evidence in experimental animals.[16][17] Therefore, appropriate personal protective
equipment, including gloves, safety glasses, and respiratory protection, should be used when
handling the powdered form to avoid dust inhalation and direct contact.[13][14][18] Despite this
classification, extensive studies have shown that NTA is readily biodegradable in both aerobic
and anaerobic conditions and is not persistent in the environment.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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